Cas no 941972-89-0 (N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product name: N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 941972-89-0
• MF: C₂₂H₁₅F₂N₃O₂
• MW: 391.370211839676
• CID: 5502623

N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide
• N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C22H15F2N3O2/c23-18-8-7-17(12-19(18)24)25-21(28)13-27-22(29)10-9-20(26-27)16-6-5-14-3-1-2-4-15(14)11-16/h1-12H,13H2,(H,25,28)
• InChI Key： GNHKYELVGZRNAL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(F)=C1)(=O)CN1N=C(C2=CC=C3C(=C2)C=CC=C3)C=CC1=O

Additional information on N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Introduction to N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 941972-89-0)

N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide, identified by its CAS number 941972-89-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring and the naphthalene substituent at the 2 and 3 positions of the pyridazine ring contributes to its unique chemical properties and potential biological activities.

The structural features of N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide make it a promising candidate for further investigation in drug discovery. The fluorine atoms are known to enhance metabolic stability and binding affinity, while the naphthalene moiety can influence electronic distribution and molecular interactions. These attributes have led researchers to explore its potential in various therapeutic applications.

In recent years, there has been a surge in interest regarding pyridazine derivatives due to their diverse biological activities. Pyridazines have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, compounds with similar structural motifs have shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. The acetamide group in N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide further enhances its potential as a pharmacophore by contributing to hydrogen bonding interactions and improving solubility.

The synthesis of N-(3,4-difluorophenyl)-2-3-(naphthalen-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the phenyl ring typically requires specialized fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the attachment of the naphthalene group necessitates careful selection of coupling reagents and solvents to ensure high yield and purity.

The pharmacological evaluation of N-(3,4-difluorophenyl)-2-3-(naphthalen-2-y l)-6-o x o -1 ,6 -dih ydrop y ridazin -1 - ylacetamide has been conducted using both in vitro and in vivo models. Initial studies have demonstrated its ability to modulate enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammation research. Additionally, the compound has shown potential in inhibiting the growth of certain cancer cell lines by interfering with signaling pathways that regulate cell cycle progression.

The structural diversity of N-(3,4-difluorophenyl)-2 -3 - (naphthalen -2 - yl) -6-o x o -1 ,6 -dih ydrop y ridazin -1 - ylacetamide allows for further derivatization to explore new pharmacological profiles. By modifying the substituents on the pyridazine ring or introducing additional functional groups, researchers can fine-tune the compound's biological activity and optimize its pharmacokinetic properties. This flexibility makes it an attractive scaffold for structure-based drug design.

In conclusion, N-(3 ,4 -difluorophenyl strong >) - < strong > 2 - 3 -(naphthal en - 2 - yl ) - 6-o x o -1 ,6 -dih ydro p y rid azin e - 1-y lacet amide strong > (CAS No. < strong >941972- 89- 0 strong >) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutic agents.